Cas no 23199-24-8 (6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI))

6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) structure
23199-24-8 structure
Product Name:6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI)
CAS No:23199-24-8
MF:C5H6ClN5O
MW:189.57957983017
CID:251834
PubChem ID:137154457
Update Time:2025-04-19

6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI)
    • (5aR,6aR,7R,9Z,10aS)-9-[amino(hydroxy)methylidene]-7-(dimethylamino)-1,10a,12-trihydroxy-5a,6,6a,7-tetrahydrobenzo[b]thioxanthene-8,10,11-trione
    • 10H-Benzo(b)thioxanthene-9-carboxamide, 7-(dimethylamino)-5a,b,6a,7,10a,12-hexahydro-1,8,10a,11-tetrahydroxy-10,12-dioxo-, (5aS-(5aalpha,6aalpha,7alpha,10aalpha))-
    • 6-Thiatetracycline
    • 6-Thioguanin-8-14C
    • AC1NX8WN
    • Emd 33330
    • Thiacycline
    • Guanine-8-14C hydrochloride
    • 23199-24-8
    • Inchi: 1S/C5H5N5O.ClH/c6-5-9-3-2(4(11)10-5)7-1-8-3;/h1H,(H4,6,7,8,9,10,11);1H/i1+2;
    • InChI Key: IBAOFQIOOBQLHE-DEQYMQKBSA-N
    • SMILES: Cl.O=C1C2=C(N=[14CH]N2)N=C(N)N1

Computed Properties

  • Exact Mass: 153.053
  • Monoisotopic Mass: 153.053
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 96.2A^2

6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:1
  • Hazardous Material Identification: R
  • Storage Condition:2-8°C
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